Cas no 929372-00-9 (4-fluoro-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylbenzamide)

• Product Name: 4-fluoro-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylbenzamide
• CAS No: 929372-00-9
• MF: C₂₄H₁₈FNO₃
• MW: 387.403029918671
• CID: 6098927
• PubChem ID: 26773495
• Update Time: 2025-10-28

4-fluoro-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylbenzamide
• F2209-0138
• 929372-00-9
• 4-fluoro-N-(3-methyl-2-(4-methylbenzoyl)benzofuran-5-yl)benzamide
• AKOS001957278
• 4-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

• Inchi： 1S/C24H18FNO3/c1-14-3-5-16(6-4-14)22(27)23-15(2)20-13-19(11-12-21(20)29-23)26-24(28)17-7-9-18(25)10-8-17/h3-13H,1-2H3,(H,26,28)
• InChI Key： WYNGVEYBZXBDDZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)C(C)=C(C(C1C=CC(C)=CC=1)=O)O2)=O

Computed Properties

• Exact Mass: 387.12707160g/mol
• Monoisotopic Mass: 387.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-fluoro-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-ylbenzamide

Compound CAS No. 929372-00-9: 4-fluoro-N-(3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl)benzamide

The compound with CAS No. 929372-00-9, known as 4-fluoro-N-(3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzofuran ring system, a benzamide group, and several substituents that contribute to its unique chemical properties.

Benzofuran is a heterocyclic aromatic compound that forms the core of this molecule, providing stability and reactivity due to its conjugated π-system. The benzamide group attached to the benzofuran ring introduces additional functional groups that can participate in various chemical reactions, such as hydrogen bonding and electrophilic substitution. The presence of fluorine at the para position of the benzene ring further enhances the molecule's electronic properties, making it suitable for applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of substituted benzofurans in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 4-fluoro substitution pattern in this compound has been shown to improve bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic applications. Additionally, the methyl groups present on the benzofuran ring contribute to the molecule's lipophilicity, which is crucial for its absorption and distribution in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzofuran ring through cyclization reactions, followed by functionalization with the benzamide group and subsequent fluorination. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound.

In terms of applications, 4-fluoro-N-(3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl)benzamide has shown potential as a building block for advanced materials, such as organic semiconductors and optoelectronic devices. Its electronic properties make it suitable for use in light-emitting diodes (LEDs) and photovoltaic cells, where efficient charge transport is critical. Furthermore, its ability to form self-assembled monolayers (SAMs) has been investigated for use in nanotechnology applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecule's frontier molecular orbitals and its interaction with other chemical species. These findings have paved the way for novel synthetic strategies and improved understanding of its mechanistic behavior in various reactions.

The integration of experimental and computational approaches has also facilitated the study of this compound's environmental impact and biodegradability. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthesis pathways that minimize waste and reduce energy consumption. This compound serves as a model system for exploring eco-friendly chemical processes that align with global sustainability goals.

In conclusion, CAS No. 929372-00-9, or 4-fluoro-N-(3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl)benzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a key player in future innovations within chemistry and related fields.